Cas no 1805418-33-0 (5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine
• CAS No: 1805418-33-0
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4861781
• Update Time: 2025-05-23

5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c1-15-4-2-3(8)7(12(13)14)11-5(4)6(9)10/h2,6H,1H3
• InChI Key： WVZPIKSAVQBPSJ-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C(F)F)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine

5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine: A Comprehensive Overview

The compound with CAS No. 1805418-33-0, commonly referred to as 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, methoxy, and nitro groups. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine in drug discovery, particularly in the development of anti-cancer agents. Researchers have found that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for therapeutic interventions. The bromine and nitro groups are believed to play a critical role in modulating the compound's bioactivity, while the methoxy group enhances solubility and pharmacokinetic properties.

In addition to its medicinal applications, 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine has also been explored for its use in advanced materials. The pyridine ring structure provides a rigid framework that can be utilized in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have demonstrated that this compound can serve as a versatile building block due to its ability to coordinate with various metal ions.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitution reactions to introduce the functional groups. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations under specific conditions. For instance, the nitro group can be reduced to an amino group, which opens up possibilities for further functionalization and diversification of its chemical properties. This flexibility makes 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine a valuable intermediate in organic synthesis.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine. These studies are crucial for understanding its potential risks and ensuring its safe handling and disposal in industrial settings. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions, emphasizing the need for proper waste management practices.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-methoxy-6-nitropyridine is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key molecule for future innovations in chemistry and related fields.